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Get Quote

PKI-402 is a potent, reversible, and ATP-competitive dual inhibitor targeting all class I PI3K isoforms (α, β,

γ, δ) and mTOR, with IC₅₀ values in the low nanomolar range [1] [2]. Its mechanism involves simultaneous

inhibition of PI3K and mTOR, leading to suppressed phosphorylation of downstream effectors like Akt,

induction of apoptosis, and degradation of Mcl-1 through autophagy [1] [3] [4].

Solubility and Stock Solution Preparation

The solubility of PKI-402 has been characterized in various solvents, with DMSO being the primary solvent

for creating stock solutions for in vitro studies.

Table 1: Solubility Profile of PKI-402 [1] [2] [5]

Solvent Solubility Notes

DMSO 0.5 - 10 mg/mL
(0.87 - 17.52
mM)

Higher concentrations (e.g., 10 mg/mL) may require warming

(50°C water bath) and ultrasonication. Hygroscopic DMSO can
reduce solubility; use fresh, dry DMSO. [1] [2] [5]

Water Insoluble Not suitable for direct dissolution. [1] [5]

Ethanol Insoluble Not suitable for direct dissolution. [1]
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Solvent Solubility Notes

4-
Methylpyridine

17 mg/mL An alternative solvent for specific applications. [5]

Protocol: Preparing Stock Solutions in DMSO

Calculation: Determine the mass of PKI-402 powder required to achieve your desired stock

concentration. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of PKI-402.
Dissolution: Transfer the calculated mass of PKI-402 into an appropriate vial. Add the required

volume of fresh, anhydrous DMSO.
Aid Dissolution (if necessary): For concentrations above 0.5 mg/mL, warm the vial in a 50°C water

bath and/or briefly ultrasonicate until the solution is clear [5].
Aliquoting and Storage: Aliquot the stock solution into sterile vials to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C. Under these conditions, the stock solution is stable for at least one
year [2].

Key Quantitative Biological Data

PKI-402 exhibits potent activity at the enzymatic and cellular levels.

Table 2: Enzymatic Inhibition Profile (IC₅₀) [1] [2]

Target IC₅₀ (nM)

PI3Kα 2

mTOR 3

PI3Kα (H1047R Mutant) 3

PI3Kα (E545K Mutant) 3

PI3Kβ 7

PI3Kδ 14

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 10 Tech Support

https://www.selleckchem.com/products/pki-402.html
https://www.smolecule.com/products/s548413?utm_src=pdf-body
https://www.smolecule.com/products/s548413?utm_src=pdf-body
https://www.smolecule.com/products/s548413?utm_src=pdf-body
https://www.selleckchem.com/products/pki-402.html
https://www.medchemexpress.com/PKI-402.html?srsltid=AfmBOorCRUtGHPONiTUZ070xfkNs15vgsutr5ec8l26In187COCLcSGz
https://www.smolecule.com/products/s548413?utm_src=pdf-body
https://www.selleckchem.com/datasheet/pki-402-S273902-DataSheet.html
https://www.medchemexpress.com/PKI-402.html?srsltid=AfmBOorCRUtGHPONiTUZ070xfkNs15vgsutr5ec8l26In187COCLcSGz
https://www.smolecule.com/products/s548413?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Target IC₅₀ (nM)

PI3Kγ 16

Table 3: Cellular Activity in Select Human Cancer Cell Lines [1] [2]

Cell Line
Cancer
Type

Key Genetic Features Assay IC₅₀

MDA-MB-
361

Breast Her2+, PIK3CA mutant
(E545K)

Growth Inhibition (72 hrs) 6 - 8
nM

PC-3 Prostate PTEN mutant Growth Inhibition (72 hrs) 21 nM

HCT116 Colorectal K-Ras & PIK3CA mutant Growth Inhibition (72 hrs) 33 nM

MDA-MB-
361

Breast Her2+, PIK3CA mutant
(E545K)

p-Akt (T308) Inhibition (4
hrs)

5 nM

Experimental Protocols

Here are detailed methodologies for key experiments cited in the application notes.

Kinase Inhibition Assay (Fluorescence Polarization Format) [1]
[5]

This protocol is adapted for measuring PI3K enzyme inhibition.

Principle: The assay measures the conversion of PIP₂ to PIP₃, which is detected by a fluorescent

probe.
Reagents:

Reaction Buffer: 20 mM Hepes (pH 7.5), 2 mM MgCl₂, 0.05% CHAPS, 0.01% β-
mercaptoethanol.

Stop/Detection Buffer: 100 mM Hepes (pH 7.5), 4 mM EDTA, 0.05% CHAPS, 10 nM
fluorescent probe, 40 nM GST-GRP1 protein.
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Substrates: 20 μM PIP₂, 25 μM ATP.

PKI-402: Serially diluted in DMSO (final DMSO concentration >4%).
Procedure:

In a 384-well black polypropylene plate, mix the reaction buffer, substrates, and PKI-402
inhibitor or DMSO control.

Initiate the reaction by adding the PI3K enzyme.
Incubate for 30 minutes at room temperature.

Stop the reaction by adding an equal volume of Stop/Detection Buffer.
Incubate the plate for 2 hours in the dark.

Measure fluorescence polarization using a plate reader equipped with appropriate filters (e.g.,
TAMRA filters).

Cell Proliferation and Viability Assay [1] [5]

Cell Lines: Can be applied to a broad panel, including MDA-MB-361, PC-3, HCT116, A549, and

U87MG.
Compound Treatment:

Prepare serial dilutions of PKI-402 in culture medium from a DMSO stock solution. The final
DMSO concentration should be kept low (e.g., 0.1-0.5%) and matched in control wells.

Seed cells in 96-well plates and incubate with PKI-402 for 72 hours.
Viability Measurement:

Use a colorimetric cell proliferation assay like the CellTiter 96 AQueous One Solution (MTS)
assay.

Add the reagent directly to the wells and incubate for 1-4 hours.
Measure the absorbance at 490 nm using a plate reader. The signal is proportional to the

number of viable cells.

Experimental Workflow and Signaling Pathway

The following diagrams, generated using Graphviz, illustrate the mechanism of action of PKI-402 and a

generalized workflow for its testing in cellular models.

Diagram 1: PKI-402 Inhibits the PI3K/AKT/mTOR Signaling
Pathway
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This diagram shows how PKI-402 simultaneously inhibits PI3K and mTOR, disrupting downstream survival

and growth signals. The green line and text represent the inhibitory effect of PKI-402 on key nodes in the

pathway.
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Diagram 2: In Vitro Experimental Workflow

This diagram outlines the key steps for preparing and testing PKI-402 in a cell-based assay, from stock

solution preparation to data analysis.
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Key Experimental Considerations

DMSO Sensitivity: Always include vehicle controls with the same concentration of DMSO used in
treatment groups to account for any potential solvent toxicity on cells [1] [5].

Stability: Aliquot and store PKI-402 stock solutions at -20°C or -80°C to maintain stability over time.
Avoid repeated freeze-thaw cycles [2].

In Vivo Formulation: For animal studies, PKI-402 is typically administered intravenously. It can be
formulated as a homogeneous suspension using agents like carboxymethyl cellulose sodium salt

(CMC-Na) at concentrations ≥5 mg/mL [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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